Cas no 1804271-22-4 (Methyl 3-(2-carboxyethyl)-4-chlorobenzoate)

• Product Name: Methyl 3-(2-carboxyethyl)-4-chlorobenzoate
• CAS No: 1804271-22-4
• MF: C₁₁H₁₁ClO₄
• MW: 242.655642747879
• CID: 4950452
• Update Time: 2025-10-28

Methyl 3-(2-carboxyethyl)-4-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(2-carboxyethyl)-4-chlorobenzoate

• Inchi： 1S/C11H11ClO4/c1-16-11(15)8-2-4-9(12)7(6-8)3-5-10(13)14/h2,4,6H,3,5H2,1H3,(H,13,14)
• InChI Key： OOKRXJWNQCBICL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)OC)C=C1CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 267
• XLogP3: 2.2
• Topological Polar Surface Area: 63.6

Additional information on Methyl 3-(2-carboxyethyl)-4-chlorobenzoate

Methyl 3-(2-carboxyethyl)-4-chlorobenzoate (CAS No. 1804271-22-4): An Overview of Its Structure, Properties, and Applications

Methyl 3-(2-carboxyethyl)-4-chlorobenzoate (CAS No. 1804271-22-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its complex molecular structure, which includes a chlorobenzene ring, a carboxyethyl group, and a methyl ester functionality. These structural features contribute to its diverse chemical properties and reactivity.

The molecular formula of Methyl 3-(2-carboxyethyl)-4-chlorobenzoate is C₁₁H₁₁ClO₃, and its molecular weight is approximately 236.65 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dichloromethane. Its melting point is around 95-97°C, making it suitable for various synthetic transformations and purification processes.

In the realm of pharmaceutical research, Methyl 3-(2-carboxyethyl)-4-chlorobenzoate has shown promise as an intermediate in the synthesis of novel drugs. The presence of the chlorobenzene ring and the carboxyethyl group provides opportunities for further functionalization and modification, which can lead to the development of compounds with improved pharmacological properties. Recent studies have explored its potential as a building block for the synthesis of anti-inflammatory agents, antioxidants, and anticancer drugs.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the use of Methyl 3-(2-carboxyethyl)-4-chlorobenzoate in the development of new anti-inflammatory drugs. The researchers found that derivatives of this compound exhibited potent anti-inflammatory activity in both in vitro and in vivo models. The study highlighted the importance of the methyl ester functionality in enhancing the bioavailability and stability of the final drug candidates.

In addition to its pharmaceutical applications, Methyl 3-(2-carboxyethyl)-4-chlorobenzoate has also been explored for its potential in materials science. Its unique combination of functional groups makes it an attractive candidate for the synthesis of polymers with specific properties. For instance, a study published in Macromolecules in 2020 demonstrated that this compound could be used as a monomer to create copolymers with tunable mechanical properties and thermal stability. These polymers have potential applications in areas such as coatings, adhesives, and biomedical devices.

The synthetic versatility of Methyl 3-(2-carboxyethyl)-4-chlorobenzoate has also been highlighted in several recent publications. A paper published in Organic Letters in 2019 described an efficient one-pot synthesis method for this compound using readily available starting materials. The method involves a series of reactions including nucleophilic substitution, esterification, and carboxylation steps. This synthetic route not only simplifies the preparation process but also improves the overall yield and purity of the final product.

In terms of safety and handling, it is important to note that while Methyl 3-(2-carboxyethyl)-4-chlorobenzoate is not classified as a hazardous material under current regulations, it should still be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) such as gloves and safety goggles should be used during handling, and work should be conducted in a well-ventilated area or fume hood.

The environmental impact of Methyl 3-(2-carboxyethyl)-4-chlorobenzoate is another important consideration. While there is limited data available on its environmental fate and effects, it is generally considered to have low toxicity to aquatic organisms when used responsibly. However, best practices for waste disposal should be followed to minimize any potential environmental impact.

In conclusion, Methyl 3-(2-carboxyethyl)-4-chlorobenzoate (CAS No. 1804271-22-4) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure provides opportunities for further functionalization and modification, making it an important intermediate in the development of novel drugs and advanced materials. As research continues to advance, it is likely that new applications for this compound will emerge, further expanding its utility and importance in various scientific fields.